Cas no 647845-28-1 (Azuleno[2,1-b]thiophene, 2,9-dibromo-)

• Product Name: Azuleno[2,1-b]thiophene, 2,9-dibromo-
• CAS No: 647845-28-1
• MF: C₁₂H₆Br₂S
• MW: 342.049040317535
• CID: 416643
• PubChem ID: 12080351
• Update Time: 2025-04-19

Azuleno[2,1-b]thiophene, 2,9-dibromo- Chemical and Physical Properties

Names and Identifiers

• Azuleno[2,1-b]thiophene, 2,9-dibromo-
• 2,9-dibromoazuleno[2,1-b]thiophene
• 647845-28-1
• DTXSID60477214

• Inchi： 1S/C12H6Br2S/c13-10-6-9-7-4-2-1-3-5-8(7)11(14)12(9)15-10/h1-6H
• InChI Key： YLCWNEVUEMVQBZ-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C=C(S2)Br)C2=CC=CC=CC2=1

Computed Properties

• Exact Mass: 339.85568
• Monoisotopic Mass: 339.85570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0